Cas no 71566-66-0 ((14R)-1,1-dimethoxy-14-methylhexadec-8-yne)

• Product name: (14R)-1,1-dimethoxy-14-methylhexadec-8-yne
• CAS No: 71566-66-0
• MF: C₁₉H₃₆O₂
• MW: 296.48794
• CID: 1753189
• PubChem ID: 14541806

(14R)-1,1-dimethoxy-14-methylhexadec-8-yne Chemical and Physical Properties

Names and Identifiers

• (14R)-1,1-dimethoxy-14-methylhexadec-8-yne
• 1,1-Dimethoxy-14-methyl-8-hexadecyne
• CHUDCFHFRGFLQT-UHFFFAOYSA-N
• 8-Hexadecyne, 1,1-dimethoxy-14-methyl-
• 71566-66-0
• DTXSID40887938

• Inchi： InChI=1S/C19H36O2/c1-5-18(2)16-14-12-10-8-6-7-9-11-13-15-17-19(20-3)21-4/h18-19H,5,7,9-17H2,1-4H3
• InChI Key： CHUDCFHFRGFLQT-UHFFFAOYSA-N
• SMILES： CCC(C)CCCCC#CCCCCCCC(OC)OC

Computed Properties

• Exact Mass: 296.27168
• Monoisotopic Mass: 296.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.874
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.452
• PSA: 18.46